Cas no 1092350-71-4 (Methyl 2-(1,5-naphthyridin-2-yl)acetate)

• Product Name: Methyl 2-(1,5-naphthyridin-2-yl)acetate
• CAS No: 1092350-71-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD11505826
• CID: 1187796
• PubChem ID: 45489837
• Update Time: 2025-06-08

Methyl 2-(1,5-naphthyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1,5-naphthyridin-2-yl)acetate
• SY321029
• Methyl2-(1,5-naphthyridin-2-yl)acetate
• CS-0049218
• 1092350-71-4
• AMY23888
• A895125
• AKOS015918454
• AS-33676
• MFCD11505826
• PB13411

• MDL： MFCD11505826
• Inchi： 1S/C11H10N2O2/c1-15-11(14)7-8-4-5-9-10(13-8)3-2-6-12-9/h2-6H,7H2,1H3
• InChI Key： QJLYPVCCYRBJQC-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC2=C(C=CC=N2)N=1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on Methyl 2-(1,5-naphthyridin-2-yl)acetate

Methyl 2-(1,5-naphthyridin-2-yl)acetate (CAS No. 1092350-71-4): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl 2-(1,5-naphthyridin-2-yl)acetate (CAS No. 1092350-71-4) is a versatile compound with significant potential in the field of medicinal chemistry. This article provides a comprehensive overview of its chemical structure, synthesis methods, and applications in drug discovery and development.

Chemical Structure and Properties: Methyl 2-(1,5-naphthyridin-2-yl)acetate is a derivative of naphthyridine, a heterocyclic compound with a fused pyridine and pyrimidine ring system. The compound features a methyl ester group attached to the acetate moiety, which is further substituted with a 1,5-naphthyridine ring. This unique structure confers several interesting properties to the molecule, including high stability and solubility in organic solvents. The presence of the naphthyridine ring also imparts significant electronic and steric effects, making it an attractive scaffold for the design of bioactive molecules.

Synthesis Methods: The synthesis of methyl 2-(1,5-naphthyridin-2-yl)acetate has been extensively studied in recent years. One common approach involves the reaction of 2-chloroacetyl chloride with 1,5-naphthyridine in the presence of a base such as triethylamine. The resulting 2-chloroacetyl derivative is then treated with methanol to form the methyl ester. Another method involves the coupling of 2-bromoacetic acid methyl ester with 1,5-naphthyridine using palladium-catalyzed cross-coupling reactions. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activity and Applications: Recent research has highlighted the potential of methyl 2-(1,5-naphthyridin-2-yl)acetate in various biological contexts. Studies have shown that compounds derived from this scaffold exhibit potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 2-(1,5-naphthyridin-2-yl)acetate effectively inhibited the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. Additionally, another study reported that these compounds showed promising cytotoxic effects against several cancer cell lines, including breast and colon cancer cells.

Drug Discovery and Development: The unique structural features and biological activities of methyl 2-(1,5-naphthyridin-2-yl)acetate make it an attractive starting point for drug discovery efforts. Researchers are actively exploring its potential as a lead compound for the development of new therapeutic agents. One area of focus is the optimization of its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets.

Current Research Trends: The field of medicinal chemistry is constantly evolving, and recent advancements have opened new avenues for the study of methyl 2-(1,5-naphthyridin-2-yl)acetate. For example, the use of machine learning algorithms to predict the biological activity of compounds has gained traction. These algorithms can analyze large datasets to identify structural features that correlate with specific biological activities, thereby accelerating the drug discovery process. Furthermore, collaborative efforts between academia and industry are driving innovation in this area, leading to the development of novel therapeutic strategies.

Conclusion: In summary, methyl 2-(1,5-naphthyridin-2-yl)acetate (CAS No. 1092350-71-4) is a promising compound with a wide range of applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As new synthetic methods and computational tools continue to emerge, the potential for this compound to contribute to innovative therapeutic solutions remains strong.